![molecular formula C19H22N2O5S B267645 2-phenoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)acetamide](/img/structure/B267645.png)
2-phenoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-phenoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)acetamide, also known as PHA-767491, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been shown to have potent activity against a variety of cancer cells, making it a promising candidate for cancer treatment.
Mechanism of Action
2-phenoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)acetamide is a potent inhibitor of the checkpoint kinase 1 (Chk1) enzyme. Chk1 is a critical regulator of the cell cycle, and its inhibition can lead to cell death in cancer cells. This compound has been shown to induce DNA damage and prevent the repair of damaged DNA, leading to cell death in cancer cells.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to induce DNA damage and prevent the repair of damaged DNA, leading to cell death in cancer cells. In addition, this compound has been shown to inhibit the growth of cancer cells in animal models, making it a promising candidate for cancer treatment.
Advantages and Limitations for Lab Experiments
One advantage of using 2-phenoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)acetamide in lab experiments is its potent activity against a variety of cancer cells. This makes it a useful tool for studying the mechanisms of cancer cell growth and death. However, one limitation of using this compound in lab experiments is its potential toxicity to normal cells. Careful consideration should be given to the dosage and duration of treatment when using this compound in lab experiments.
Future Directions
There are several future directions for research on 2-phenoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)acetamide. One area of research is the development of more potent and selective inhibitors of Chk1. Another area of research is the identification of biomarkers that can be used to predict the response of cancer cells to this compound. Finally, the development of combination therapies that include this compound and other cancer drugs is an area of research that holds promise for improving cancer treatment outcomes.
Conclusion:
In conclusion, this compound is a promising candidate for cancer treatment. Its potent activity against a variety of cancer cells, combined with its ability to induce DNA damage and prevent the repair of damaged DNA, make it a useful tool for studying the mechanisms of cancer cell growth and death. While there are limitations to using this compound in lab experiments, careful consideration of dosage and duration of treatment can help to mitigate these limitations. Further research on this compound holds promise for improving cancer treatment outcomes.
Synthesis Methods
The synthesis of 2-phenoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)acetamide involves several steps. The first step is the preparation of 4-nitrophenylacetic acid, which is then converted to the corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with 2-phenoxyaniline to form the intermediate product. This intermediate is then reacted with tetrahydro-2-furanylmethylamine and sodium hydride to form the final product, this compound.
Scientific Research Applications
2-phenoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have potent activity against a variety of cancer cells, including breast, lung, and colon cancer cells. In addition, this compound has been shown to inhibit the growth of cancer cells in animal models, making it a promising candidate for cancer treatment.
properties
Molecular Formula |
C19H22N2O5S |
---|---|
Molecular Weight |
390.5 g/mol |
IUPAC Name |
N-[4-(oxolan-2-ylmethylsulfamoyl)phenyl]-2-phenoxyacetamide |
InChI |
InChI=1S/C19H22N2O5S/c22-19(14-26-16-5-2-1-3-6-16)21-15-8-10-18(11-9-15)27(23,24)20-13-17-7-4-12-25-17/h1-3,5-6,8-11,17,20H,4,7,12-14H2,(H,21,22) |
InChI Key |
LGSDJJDFYSNNQJ-UHFFFAOYSA-N |
SMILES |
C1CC(OC1)CNS(=O)(=O)C2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3 |
Canonical SMILES |
C1CC(OC1)CNS(=O)(=O)C2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.